N-(2,3-dihydro-1H-inden-2-yl)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-3-(1-methyltetrazol-5-yl)sulfanylpropanamide
• InChI: InChI=1S/C14H17N5OS/c1-19-14(16-17-18-19)21-7-6-13(20)15-12-8-10-4-2-3-5-11(10)9-12/h2-5,12H,6-9H2,1H3,(H,15,20)
• InChI Key: XSXIWQJLKMYJSX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCCC(=O)NC2CC3=CC=CC=C3C2
• Molecular Formula: C14H17N5OS
• Molecular Weight: 303.39 g/mol

Description

N-(2,3-dihydro-1H-inden-2-yl)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound possesses unique chemical properties that make it an attractive candidate for different research studies.

Mechanism of Action

The exact mechanism of action of N-(2,3-dihydro-1H-inden-2-yl)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in various physiological processes.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-2-yl)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation and pain in animal models. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dihydro-1H-inden-2-yl)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide in lab experiments is its unique chemical properties that make it an attractive candidate for different research studies. However, one of the limitations of using this compound is that its exact mechanism of action is not fully understood, which makes it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1H-inden-2-yl)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide. One possible direction is to further investigate its potential applications in the field of medicine, particularly in the treatment of inflammatory diseases and cancer. Another direction is to explore its potential applications in the field of materials science, such as in the development of novel catalysts and sensors. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential limitations in different research studies.
Conclusion:
In conclusion, N-(2,3-dihydro-1H-inden-2-yl)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide is a chemical compound that possesses unique properties that make it an attractive candidate for different research studies. Its potential applications in various fields such as medicine, agriculture, and materials science make it a promising compound for future research. However, further studies are needed to fully understand its mechanism of action and potential limitations in different research studies.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-2-yl)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide involves the reaction of 2,3-dihydroindene with 1-methyl-1H-tetrazole-5-thiol in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields the desired product in good yields.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-2-yl)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide has been extensively studied for its potential applications in various scientific fields. In the field of medicine, this compound has been shown to possess anti-inflammatory and analgesic properties. It has also been reported to exhibit antitumor activity against different cancer cell lines.